Cas no 2048455-86-1 (4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane
• CAS No: 2048455-86-1
• MF: C₁₅H₂₃BO₅
• MW: 294.151125192642
• CID: 5080095
• Update Time: 2025-06-11

4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane

• Inchi： 1S/C15H23BO5/c1-14(2)15(3,4)21-16(20-14)10-8-12(18-6)13(19-7)9-11(10)17-5/h8-9H,1-7H3
• InChI Key： OJMDJXBJZMNGRY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(OC)=C(OC)C=C1OC

Additional information on 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane

Professional Introduction to Compound with CAS No. 2048455-86-1 and Product Name: 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane

The compound with the CAS number 2048455-86-1 and the product name 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane represents a significant advancement in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of boronic esters, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. The structural features of this molecule, including its tetramethyl-substituted dioxaborolane core and the presence of a 2,4,5-trimethoxyphenyl group, make it a versatile intermediate in the synthesis of complex organic molecules.

One of the most notable applications of this compound is in the pharmaceutical industry. Boronic esters are frequently employed as key reagents in the development of novel drugs due to their ability to participate in highly efficient and selective coupling reactions. The 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane is particularly valuable because it allows for the introduction of aryl groups into larger molecular frameworks with minimal side reactions. This property is crucial in drug discovery pipelines where precision and yield are paramount.

Recent research has highlighted the importance of boronic esters in the development of targeted therapies. For instance, studies have demonstrated that compounds derived from boronic esters can be used to create highly specific inhibitors of enzymes involved in disease pathways. The tetramethyl-substituted dioxaborolane core enhances the stability of the boronic ester moiety during reactions, which is essential for maintaining high yields in multi-step syntheses. Additionally, the 2,4,5-trimethoxyphenyl group provides a hydrophobic anchor that can be tailored to interact with biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Boronic esters are known to exhibit unique properties when incorporated into polymers or other functional materials. The 4,4,5,5-Tetramethyl-2-(2,4,5-trimethoxyphenyl)-1,3,2-dioxaborolane can be polymerized or used as a monomer to create materials with enhanced thermal stability or biocompatibility. These properties make it an attractive candidate for developing advanced materials for medical implants or drug delivery systems.

The synthesis of this compound involves a series of well-established chemical transformations that highlight its synthetic utility. The preparation typically begins with the reaction of a suitable phenol derivative with a boron-containing reagent under controlled conditions. The tetramethyl-substituted dioxaborolane core is formed through a condensation reaction that ensures high regioselectivity and yield. Subsequent functionalization with the 2,4,5-trimethoxyphenyl group further refines the molecular architecture.

One of the challenges in working with boronic esters is their sensitivity to hydrolysis under basic conditions. However， recent advancements in synthetic methodologies have addressed this issue by developing more stable derivatives. The tetramethyl-substituted dioxaborolane core provides additional stability by shielding the boron atom from nucleophilic attack. This makes it easier to handle and store compared to traditional boronic esters.

The pharmaceutical industry has been particularly interested in using boronic esters for their potential as antiviral and anticancer agents. The ability to precisely modify molecular structures using cross-coupling reactions allows researchers to design compounds that target specific disease-causing proteins or enzymes. For example， studies have shown that derivatives of this compound can inhibit kinases that are overexpressed in certain types of cancer cells.

Moreover， recent developments in green chemistry have led to more sustainable methods for producing boronic esters. These methods often involve catalytic processes that minimize waste and reduce energy consumption. The synthesis of 4，4，5，5-Tetramethyl-2-(2，4，5-trimethoxyphenyl)-1，3，2-dioxaborolane can be optimized using such techniques， making it more environmentally friendly while maintaining high yields and purity.

In conclusion， the compound with CAS number 2048455-86-1 and product name 4，4，5，5-Tetramethyl-2-(2，4，5-trimethoxyphenyl)-1，3，2-dioxaborolane represents a significant advancement in organic synthesis and pharmaceutical development。 Its unique structural features make it a valuable intermediate for creating complex molecules with applications ranging from drug discovery to materials science。 As research continues to uncover new uses for boronic esters， this compound will undoubtedly play an important role in future innovations.